N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[2-(7,7-dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C14H24N2O3S/c1-5-12(17)15(6-2)11-13(18)16-8-7-14(3,4)20(19)10-9-16/h5H,1,6-11H2,2-4H3
• InChI Key: FQGHLRZGKVHWAK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCC(S(=O)CC1)(C)C)C(=O)C=C
• Molecular Formula: C14H24N2O3S
• Molecular Weight: 300.42 g/mol

Description

N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide, also known as DT-13, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound belongs to the thiazepanone family and has shown promising results in various studies.

Scientific Research Applications

N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-tumor, anti-inflammatory, and anti-angiogenic properties. N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has also been found to inhibit the growth of various cancer cell lines, including lung, breast, and liver cancer. Additionally, N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has been shown to enhance the efficacy of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.

Mechanism Of Action

The mechanism of action of N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide is not fully understood. However, studies have shown that it targets multiple signaling pathways involved in tumor growth and angiogenesis. N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has been found to inhibit the activation of STAT3, NF-κB, and AKT pathways, all of which are involved in cancer cell proliferation and survival. Additionally, N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has been shown to inhibit the expression of VEGF, a protein that promotes angiogenesis, which is necessary for tumor growth and metastasis.
Biochemical and Physiological Effects:
N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has also been shown to inhibit the migration and invasion of cancer cells, which is necessary for tumor metastasis. Additionally, N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has been found to reduce inflammation by inhibiting the production of inflammatory cytokines.

Advantages And Limitations For Lab Experiments

N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has also been found to have low toxicity, making it a safe compound to use in experiments. However, one limitation of N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide. One area of research is to further elucidate its mechanism of action. This will enable researchers to optimize its therapeutic potential and develop more effective treatments for cancer and other diseases. Another area of research is to investigate the potential of N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide as a combination therapy with other chemotherapy drugs. Finally, researchers can investigate the potential of N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide as a therapeutic agent for other diseases, such as inflammatory disorders and cardiovascular diseases.
Conclusion:
N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide is a novel compound that has shown promising results in various scientific studies. Its anti-tumor, anti-inflammatory, and anti-angiogenic properties make it a potential therapeutic agent for cancer treatment. Although its mechanism of action is not fully understood, N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide has several advantages for lab experiments, including stability and low toxicity. Future research on N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide can help optimize its therapeutic potential and develop more effective treatments for cancer and other diseases.

Synthesis Methods

N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide is synthesized using a multi-step process that involves the reaction of 2-oxo-N-ethyl-3-propenamide with 2-amino-4,5-dimethylthiazole in the presence of a base. The resulting intermediate is then subjected to further reactions to obtain the final product. This synthesis method has been optimized to yield high purity and yield of N-[2-(7,7-Dimethyl-1-oxo-1,4-thiazepan-4-yl)-2-oxoethyl]-N-ethylprop-2-enamide.